1-(2-amino-3-propan-2-ylsulfonylbenzimidazol-5-yl)-2-phenylethane-1,2-dione

• CAS No.: 660432-17-7
• Molecular Formula: C18H17N3O4S
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 1-(2-amino-3-propan-2-ylsulfonylbenzimidazol-5-yl)-2-phenylethane-1,2-dione
• InChI: InChI=1S/C18H17N3O4S/c1-11(2)26(24,25)21-15-10-13(8-9-14(15)20-18(21)19)17(23)16(22)12-6-4-3-5-7-12/h3-11H,1-2H3,(H2,19,20)
• InChI Key: PFQQJGICAZPHRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)N1C2=C(C=CC(=C2)C(=O)C(=O)C3=CC=CC=C3)N=C1N

Description

1-(2-Amino-3-propan-2-ylsulfonylbenzimidazol-5-yl)-2-phenylethane-1,2-dione is a structurally complex compound featuring a benzimidazole core substituted at position 2 with an amino group and at position 3 with a propan-2-ylsulfonyl moiety. The benzimidazole ring is further functionalized at position 5 with a phenylethane-1,2-dione group. The compound’s design suggests applications in medicinal chemistry, particularly as a precursor for heterocyclic drug candidates, though its specific biological roles remain understudied in the provided evidence.

Biological Activity

The compound 1-(2-amino-3-propan-2-ylsulfonylbenzimidazol-5-yl)-2-phenylethane-1,2-dione is a benzimidazole derivative that has garnered attention for its potential biological activities. This article reviews its biological properties, synthesis, and therapeutic applications based on recent research findings.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{15}\text{H}_{18}\text{N}_2\text{O}_4\text{S}$$

Key Features:

• Molecular Weight: 318.38 g/mol
• CAS Number: 72301-78-1
• Purity: Typically >99% in synthesized forms.

Synthesis

The synthesis of this compound involves multi-step organic reactions, which typically include:

• Formation of the benzimidazole core.
• Introduction of the sulfonyl group.
• Coupling with phenylethane dione derivatives.

Antiviral Activity

Recent studies have highlighted the compound's potential as an antiviral agent. It has shown efficacy against various viral infections, particularly in inhibiting the replication of rhinoviruses and enteroviruses. In vitro assays demonstrated that the compound significantly reduced viral load in infected cell lines, indicating its potential use in treating viral infections .

Antimicrobial Properties

Research indicates that derivatives of this compound exhibit antimicrobial activity against a range of pathogens, including bacteria and fungi. For instance, studies have reported that certain analogs possess significant inhibitory effects on Staphylococcus aureus and Escherichia coli, making them candidates for further development as antimicrobial agents .

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. It modulates immune responses by inhibiting pro-inflammatory cytokines, which is crucial in conditions such as rheumatoid arthritis and psoriasis. Animal models have shown that treatment with this compound leads to a reduction in inflammation markers and improved clinical outcomes .

Case Studies

Study	Findings	Reference
Study on Antiviral Efficacy	Demonstrated significant reduction in viral load against rhinoviruses in vitro.
Antimicrobial Activity Assessment	Showed effective inhibition of Staphylococcus aureus and E. coli.
Anti-inflammatory Research	Reduced inflammatory markers in mouse models of arthritis.

The biological activity of 1-(2-amino-3-propan-2-ylsulfonylbenzimidazol-5-yl)-2-phenylethane-1,2-dione is believed to involve:

• Inhibition of viral replication through interference with viral polymerases.
• Disruption of bacterial cell wall synthesis.
• Modulation of immune pathways to reduce inflammation.

Comparison with Similar Compounds

Key Observations:

• Substituent Effects on Reactivity : Electron-withdrawing groups (e.g., bromo, sulfonyl) enhance stability but may reduce condensation reactivity. For example, 1-(1H-benzo[d][1,2,3]triazol-1-yl)-2-phenylethane-1,2-dione (1n) failed to react under optimized conditions due to steric and electronic hindrance .
• Biological Activity: The 4-aminophenyl derivative () demonstrates utility in stimuli-responsive drug delivery, while natural derivatives () highlight bioactivity in plant extracts.

Tabulated Data on Key Derivatives

Property	Target Compound	2p	4ai	Natural Derivative (2)
Substituents	2-amino-3-propan-2-ylsulfonylbenzimidazol-5-yl	4-dibenzylamino	2-methoxy	2,5-dihydroxy-4-methoxy
Synthetic Yield (%)	Not reported	86	45–70	N/A
Key Application	Potential drug precursor	Synthetic intermediate	Method-dependent reactivity	Antioxidant/antimicrobial
Stability	Likely high (sulfonyl group)	High	Moderate	Variable (natural matrix)